2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18ClN5O4/c1-11-3-6-13(9-15(11)21)26-19(28)17-18(20(26)29)25(24-23-17)10-16(27)22-12-4-7-14(30-2)8-5-12/h3-9,17-18H,10H2,1-2H3,(H,22,27)
• InChI Key: XHVRNTPDGGNIOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC=C(C=C4)OC)Cl
• Molecular Formula: C20H18ClN5O4
• Molecular Weight: 427.8 g/mol
• CAS No.: 1052558-92-5

Description

This compound is a pyrrolo-triazolone derivative featuring a 3-chloro-4-methylphenyl substituent at the 5-position of the heterocyclic core and an N-(4-methoxyphenyl)acetamide group at the 1-position. Its molecular complexity arises from the fused pyrrolo-triazolone scaffold, which combines a pyrrolidine ring with a triazole and lactam moieties. The 3-chloro-4-methylphenyl group introduces steric bulk and electron-withdrawing characteristics, while the 4-methoxyphenyl acetamide moiety contributes hydrophilic and hydrogen-bonding capabilities.

Comparison with Similar Compounds

Structural Insights :

• Halogen vs.
• Methoxy Substitution : The 3,4-dimethoxyphenyl group in 1052610-79-3 enhances solubility and π-π stacking capacity compared to the target compound’s 3-chloro-4-methylphenyl group .
• Acetamide Modifications : The ethyl benzoate group in 1052612-50-6 introduces ester hydrolysis susceptibility, contrasting with the stable 4-methoxyphenyl acetamide in the target compound .

Physicochemical and Spectroscopic Properties

• Molecular Weight : The target compound (465.88 g/mol) is lighter than analogues with dimethoxy or ester substituents (e.g., 516.51 g/mol for 1052612-50-6), suggesting better membrane permeability .
• NMR Analysis : Evidence from analogous compounds (e.g., 1052610-79-3) indicates that substituents at the 5-position and acetamide group significantly influence chemical shifts in regions corresponding to the triazolone and pyrrolidine moieties. For instance, fluorine in 1052566-51-4 causes downfield shifts in adjacent protons due to its inductive effects, whereas methoxy groups in 1052610-79-3 upfield shifts .

Bioactivity and Functional Implications

• Enzyme Inhibition Potential: The chloro-methylphenyl group may enhance binding to cysteine proteases or kinases via halogen bonding, as seen in related triazolone derivatives .
• Metabolic Stability : The 4-methoxyphenyl group likely reduces oxidative metabolism compared to dimethylphenyl analogues, extending half-life .
• Solubility Limitations : The absence of polar groups (e.g., methoxy or ester) in the target compound could reduce aqueous solubility relative to 1052610-79-3 or 1052612-50-6, necessitating formulation adjustments for in vivo applications .